Cas no 231296-89-2 (Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate)

• Product Name: Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate
• CAS No: 231296-89-2
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• MDL: MFCD28678072
• CID: 4641838
• Update Time: 2025-11-03

Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate
• (E)-methyl 3-(2-amino-4-(trifluoromethyl)phenyl)acrylate
• methyl (E)-3-[2-amino-4-(trifluoromethyl)phenyl]prop-2-enoate
• 2-Propenoic acid, 3-[2-amino-4-(trifluoromethyl)phenyl]-, methyl ester, (2E)-

• MDL： MFCD28678072
• Inchi： 1S/C11H10F3NO2/c1-17-10(16)5-3-7-2-4-8(6-9(7)15)11(12,13)14/h2-6H,15H2,1H3/b5-3+
• InChI Key： AKLLEXKUYCBJED-HWKANZROSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)OC)=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Additional information on Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate

Comprehensive Overview of Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate (CAS No. 231296-89-2)

Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate (CAS No. 231296-89-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique trifluoromethyl group and acrylate moiety, serves as a versatile intermediate in the synthesis of various high-value products. Its molecular structure, which includes an amino group and a phenyl ring, makes it a valuable building block for designing molecules with enhanced biological activity and physicochemical properties.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their widespread applications in pharmaceuticals and agrochemicals. The trifluoromethyl group is known for its ability to improve metabolic stability, bioavailability, and binding affinity in drug molecules. As a result, Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate has become a focal point for researchers exploring novel therapeutic agents, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its role in the synthesis of fluorinated compounds aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to enhance their efficacy.

From a synthetic perspective, Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate is often utilized in Michael addition reactions, cyclization processes, and cross-coupling reactions. These transformations enable the construction of complex heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The compound's acrylate functionality also makes it a suitable candidate for polymerization reactions, contributing to the development of advanced materials with tailored properties. Researchers have leveraged its reactivity to create polymers with applications in coatings, adhesives, and electronic devices.

The agrochemical industry has also recognized the potential of Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate as a key intermediate for designing next-generation pesticides and herbicides. The trifluoromethyl group's lipophilicity and electron-withdrawing effects enhance the bioactivity of agrochemicals, making them more effective at lower doses. This aligns with the global push toward sustainable agriculture and reduced environmental impact. As regulatory bodies impose stricter guidelines on chemical usage, the demand for efficient and eco-friendly agrochemicals has never been higher, further driving interest in this compound.

In the realm of material science, Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate has been explored for its potential in creating fluorinated polymers and advanced coatings. These materials exhibit exceptional resistance to heat, chemicals, and UV radiation, making them ideal for aerospace, automotive, and electronics applications. The compound's ability to impart such properties has positioned it as a valuable asset in the development of high-performance materials that meet the stringent requirements of modern industries.

For researchers and manufacturers, sourcing high-quality Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate is critical to ensuring the success of their projects. The compound's purity, stability, and scalability are key factors that influence its applicability in large-scale synthesis. As the scientific community continues to uncover new uses for this versatile intermediate, its relevance in cutting-edge research and industrial applications is expected to grow exponentially.

In conclusion, Methyl (E)-3-[2-Amino-4-(trifluoromethyl)phenyl]acrylate (CAS No. 231296-89-2) stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications across pharmaceuticals, agrochemicals, and material science underscore its importance as a building block for innovation. As industries evolve and new challenges emerge, this compound will undoubtedly remain at the forefront of scientific advancement, offering solutions to some of the most pressing problems of our time.